Cas no 960289-56-9 (tert-butyl trans-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl trans-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 960289-56-9
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 2949974
• Update Time: 2025-08-05

tert-butyl trans-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3S,4S)-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate
• (3S,4S)-tert-Butyl 3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate
• trans-3-dimethylamino-4-hydroxy-1-Boc-Pyrrolidine
• AMY37462
• D77277
• D77916
• (3S,4S)-1-(t-butoxycarbonyl)-3-(dimethylamino)-4-hydroxypyrrolidine
• REL-(3R,4R)-TERT-BUTYL 3-(DIMETHYLAMINO)-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• tert-butyl trans-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-8(12(4)5)9(14)7-13/h8-9,14H,6-7H2,1-5H3/t8-,9-/m0/s1
• InChI Key： VYJCQLFIOYWZQH-IUCAKERBSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 0.4
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl trans-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate

tert-butyl trans-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 960289-56-9): A Comprehensive Overview

The compound tert-butyl trans-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 960289-56-9) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its unique structural features, including a pyrrolidine core, tert-butyl protection, and dimethylamino and hydroxy functional groups, make it a versatile intermediate for drug discovery and development. This article delves into its properties, applications, and the latest trends surrounding its use in scientific and industrial contexts.

In recent years, the demand for pyrrolidine derivatives has surged due to their widespread utility in medicinal chemistry. The tert-butyl trans-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate is no exception, often serving as a key building block for chiral synthesis and asymmetric catalysis. Researchers and manufacturers frequently search for high-purity intermediates like this compound to streamline the production of complex molecules, including API (Active Pharmaceutical Ingredients) and biologically active compounds.

One of the most compelling aspects of this compound is its role in enantioselective synthesis. The trans-3-(dimethylamino)-4-hydroxypyrrolidine moiety is a privileged scaffold in drug design, often found in molecules targeting central nervous system (CNS) disorders and infectious diseases. Its tert-butyl carboxylate protection enhances stability during synthetic processes, making it a preferred choice for multi-step reactions. This aligns with the growing interest in green chemistry and sustainable synthesis, as efficient intermediates reduce waste and improve yields.

The compound's CAS No. 960289-56-9 is frequently queried in academic and industrial databases, reflecting its importance in custom synthesis and contract manufacturing. Users often seek information on its solubility, melting point, and storage conditions, highlighting the need for detailed technical data. Additionally, its application in peptide mimetics and protease inhibitors has garnered attention, particularly in the context of drug repurposing and personalized medicine.

From a commercial perspective, tert-butyl trans-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate is often sourced by pharmaceutical companies and research institutions for preclinical studies. Its compatibility with automated synthesis platforms and high-throughput screening methods further underscores its value in modern drug discovery. As the industry shifts toward fragment-based drug design and computational chemistry, this compound's role is expected to expand.

In conclusion, tert-butyl trans-3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 960289-56-9) represents a critical tool in the chemist's arsenal, bridging the gap between academic research and industrial application. Its multifaceted utility, combined with the rising demand for chiral intermediates and specialty chemicals, positions it as a compound of enduring significance in the evolving landscape of chemical innovation.